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Compound of Interest

Compound Name: Benzofuran-2-ylmethanethiol

Cat. No.: B15208174

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Initial literature searches for "Benzofuran-2-ylmethanethiol" did not yield specific
data. Consequently, this document focuses on the broader, well-documented applications of
the 2-substituted benzofuran scaffold, which is structurally related to the requested compound.
The information presented herein is intended to provide a comprehensive overview of the
medicinal chemistry potential of this important heterocyclic motif.

Introduction

Benzofuran, a heterocyclic compound composed of a fused benzene and furan ring, is a
privileged scaffold in medicinal chemistry. Its derivatives exhibit a wide spectrum of biological
activities, making them attractive candidates for drug discovery and development. The
substitution pattern on the benzofuran ring system significantly influences the pharmacological
properties of these compounds. In particular, modifications at the 2-position have led to the
discovery of numerous potent and selective therapeutic agents. This document outlines the
diverse applications of 2-substituted benzofuran derivatives, with a focus on their anticancer,
antiarrhythmic, and antimicrobial activities.

Key Therapeutic Areas and Biological Activities
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The versatility of the 2-substituted benzofuran scaffold has been demonstrated in a variety of

therapeutic areas. The following sections highlight some of the most significant applications,

supported by quantitative data where available.

Anticancer Activity

Numerous 2-substituted benzofuran derivatives have been investigated for their potential as

anticancer agents. These compounds have been shown to exert their effects through various

mechanisms, including the inhibition of tubulin polymerization, kinase inhibition, and induction

of apoptosis.

Table 1: Anticancer Activity of Selected 2-Substituted Benzofuran Derivatives

Substitution at Cancer Cell
Compound ID . IC50 (pM) Reference
C2 Line
3,4,5-
1 Trimethoxybenzo K562 (Leukemia) 0.015 [1]
vl
3,4,5-
_ HL-60
2 Trimethoxybenzo ] 0.012 [1]
(Leukemia)
vl
A549 (Lung
3 4-Methoxyphenyl 0.12 [2]
Cancer)
SGC7901
4 4-Methoxyphenyl ) 2.75 [2]
(Gastric Cancer)
(4-
~ MCF-7 (Breast
5 Fluorophenyl)ami 0.07 [3]
Cancer)
no
(4-
A549 (Lung
6 Chlorophenyl)am 1.8 [3]
] Cancer)
ino

Antiarrhythmic Activity
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A prominent example of a 2-substituted benzofuran in clinical use is Amiodarone, a potent

antiarrhythmic agent. Its derivatives, such as Dronedarone, have also been developed to

improve the safety profile. These drugs primarily act by blocking various ion channels involved
in the cardiac action potential.

Table 2: lon Channel Inhibition by Antiarrhythmic Benzofuran Derivatives

Compound

Target lon Channel Effect

Amiodarone

K+ channels (hERG) Prolongs repolarization

Na+ channels

Slows depolarization

Ca2+ channels

Weakly blocks

Dronedarone

K+ channels (hERG) Prolongs repolarization

Na+ channels

Slows depolarization

Ca2+ channels

Weakly blocks

Antimicrobial Activity

The benzofuran scaffold has also been explored for the development of novel antimicrobial

agents. Derivatives with various substituents at the 2-position have shown activity against a
range of bacterial and fungal pathogens.

Table 3: Antimicrobial Activity of a Selected 2-Substituted Benzofuran Derivative

Compound ID Substitution at C2 Microorganism MIC (pg/mL)
) Staphylococcus
7 5-Nitro-2-furyl 3.12
aureus
Escherichia coli 6.25
Candida albicans 12.5

Signaling Pathways and Mechanisms of Action
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Antiarrhythmic Mechanism of Action of Benzofuran
Derivatives

The antiarrhythmic effects of benzofuran derivatives like amiodarone and dronedarone are
attributed to their ability to modulate multiple cardiac ion channels. This multi-channel blockade
leads to a prolongation of the cardiac action potential and the effective refractory period,
thereby suppressing arrhythmias.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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